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Introduction

Calcium hypochlorite, Ca(OClI)z, is a significant bleaching agent in the pulp and paper industry,
utilized to increase the brightness and cleanliness of paper products.[1][2][3] Its primary
function is to delignify and decolorize pulp by oxidizing residual lignin and other chromophoric
(color-causing) organic compounds that remain after the initial pulping process.[4] While
historically a cornerstone of bleaching sequences, its application is now often part of multi-
stage bleaching processes, which may include other chemicals like chlorine dioxide, oxygen,
and hydrogen peroxide to achieve higher brightness targets and better environmental
performance.[5][6] Understanding the experimental parameters of calcium hypochlorite
bleaching is crucial for optimizing pulp quality, minimizing chemical consumption, and reducing
the formation of chlorinated organic byproducts.

Principle of Bleaching

The bleaching action of calcium hypochlorite stems from the hypochlorite ion (OCI~), a strong
oxidizing agent. In an aqueous solution, calcium hypochlorite dissociates, and the hypochlorite
ion reacts with water to establish an equilibrium with hypochlorous acid (HOCI). The bleaching
process involves the electrophilic attack of these chlorine species on the electron-rich phenolic
and non-phenolic structures within the lignin polymer. This leads to the cleavage of ether bonds
and the degradation of the lignin macromolecule into smaller, water-soluble fragments that can
be washed away from the pulp. The effectiveness of bleaching is highly dependent on process
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conditions such as pH, temperature, reaction time, and the concentration of the bleaching
agent.[4]

Advantages of Calcium Hypochlorite
o Cost-Effectiveness: It is often more economical compared to other bleaching agents.[4]

o Ease of Use: Available in a stable, granular or tablet form, it is easier and safer to handle and
store than chlorine gas.[1]

o Broad-Spectrum Efficacy: It is effective against a wide range of organic impurities and can
also act as a disinfectant.[1]

Limitations and Considerations

o Non-Selectivity: Hypochlorite is a non-selective bleaching agent and can degrade cellulose
fibers if not properly controlled, leading to a decrease in pulp strength and viscosity.[4][7]

e Environmental Concerns: The reaction of chlorine-based bleaching agents with residual
lignin can form chlorinated organic compounds (AOX), which are environmental pollutants.[8]

e pH Sensitivity: The bleaching efficiency and the degradation of cellulose are highly
dependent on the pH of the pulp slurry.

Experimental Protocols

Protocol 1: Single-Stage Calcium Hypochlorite Bleaching of Kraft Pulp

This protocol outlines a basic single-stage laboratory procedure for bleaching kraft pulp with
calcium hypochlorite.

1. Materials and Equipment:

e Unbleached kraft pulp

e Calcium hypochlorite (Ca(OCI)2) powder

e Deionized water

e Sodium hydroxide (NaOH) or sulfuric acid (H2SOa4) for pH adjustment
o Constant temperature water bath
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» Reaction vessel (e.g., sealable plastic bags or glass beaker)

e pH meter

o Buchner funnel and filter paper for washing

o Apparatus for determining pulp brightness, viscosity, and Kappa number (according to TAPPI
or ISO standards)

2. Procedure:

e Pulp Slurry Preparation: Prepare a pulp slurry with a known consistency (e.g., 10% by dry
weight) using deionized water.

e pH Adjustment: Adjust the initial pH of the pulp slurry to the desired alkaline level (e.g., pH 9-
11) using a saturated solution of calcium hydroxide or a dilute solution of sodium hydroxide.
[9]

» Bleaching Agent Preparation: Prepare a calcium hypochlorite solution of the desired
concentration. The dosage is typically expressed as a percentage of the oven-dry weight of
the pulp.

» Bleaching Reaction:

e Pre-heat the pulp slurry to the target temperature (e.g., 40-60°C) in a water bath.

¢ Add the prepared calcium hypochlorite solution to the pulp slurry and mix thoroughly.

¢ Maintain the reaction at the constant target temperature for a specified duration (e.g., 60-180
minutes).

e Washing:

o After the reaction time, terminate the bleaching by washing the pulp thoroughly with
deionized water until the filtrate is clear and has a neutral pH. A final wash with a dilute
calcium carbonate solution can also be performed.[9]

e Pulp Analysis:

o Prepare handsheets from the bleached pulp according to standard methods (e.g., TAPPI T
205).

o Measure the brightness (e.g., ISO 2470), viscosity (e.g., TAPPI T 230), and Kappa number
(e.q., TAPPI T 236) of the bleached pulp.

Protocol 2: Multi-Stage Bleaching Sequence (CEH)
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This protocol describes a classical three-stage Chlorination-Alkaline Extraction-Hypochlorite
(CEH) bleaching sequence.

1. Materials and Equipment:

e Same as Protocol 1, with the addition of gaseous chlorine or a chlorine solution and sodium
hydroxide for the extraction stage.

2. Procedure:
e Chlorination (C) Stage:

o Treat the unbleached pulp slurry with chlorine gas or a chlorine solution at a low pH (around
2) and ambient temperature (e.g., 25°C) for a specific time (e.g., 30-60 minutes).[5]
e Wash the pulp thoroughly with water.

o Alkaline Extraction (E) Stage:

o Treat the chlorinated pulp with a dilute solution of sodium hydroxide (e.g., 1-2% on pulp) at
an elevated temperature (e.g., 60-70°C) for 60-90 minutes. This step dissolves the
chlorinated lignin.[5][6]

e Wash the pulp thoroughly with water.

» Hypochlorite (H) Stage:

o Conduct the calcium hypochlorite bleaching as described in Protocol 1 on the pulp from the
extraction stage.

Data Presentation

Table 1: Effect of Calcium Hypochlorite Dosage on Pulp Properties
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Calcium . .
. Initial Final ] .

Hypochlorite . . Pulp Viscosity

Brightness (% Brightness (% Kappa Number
Dosage (% on (mPa-s)

ISO) ISO)
pulp)
1.0 30.2 55.8 254 18.6
2.0 30.2 68.3 22.1 12.3
2.5 - - - -
3.0 30.2 75.1 19.5 8.1
4.0 30.2 78.9 17.2 6.5

Note: Data is illustrative and compiled from general knowledge in the field. A specific study
reports bleaching with 2.5% calcium hypochlorite at 10% consistency for 60 minutes at
approximately 46°C (115°F)[10].

Table 2: Influence of Temperature and Time on Bleaching Efficiency

Calcium Final . )
Temperature ) . . . Pulp Viscosity
Time (min) Hypochlorite Brightness (%
(°C) (mPa-s)
(%) ISO)
40 90 3.0 72.4 20.1
40 120 3.0 74.2 19.8
50 90 3.0 75.1 19.5
50 120 3.0 76.8 18.7
60 90 3.0 77.5 17.9
60 120 3.0 78.6 16.9

Note: This table presents hypothetical data to illustrate expected trends in pulp bleaching
experiments.
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Caption: Chemical pathway of calcium hypochlorite bleaching.
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Caption: Experimental workflow for single-stage pulp bleaching.
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Caption: Logical flow of a CEH multi-stage bleaching sequence.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com
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